Cas no 2320468-38-8 (4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide)

4-(Thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide is a structurally unique compound featuring a 1,4-diazepane core modified with a thiolane moiety and a trifluoromethylphenyl carboxamide group. This configuration imparts distinct physicochemical properties, including enhanced lipophilicity and potential metabolic stability due to the trifluoromethyl group. The thiolan-3-yl substitution may contribute to conformational flexibility, influencing binding interactions in biological systems. Such characteristics make it a promising candidate for medicinal chemistry research, particularly in targeting central nervous system (CNS) receptors or enzymes where rigidity and lipophilicity are critical. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship (SAR) studies in drug discovery applications.

4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide structure

2320468-38-8 structure

Product Name:4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide

CAS No:2320468-38-8

MF:C₁₇H₂₂F₃N₃OS

MW:373.436293125153

CID:5339864

Update Time:2025-05-20

4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-(tetrahydrothiophen-3-yl)-N-(4-(trifluoromethyl)phenyl)-1,4-diazepane-1-carboxamide
- 4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide
- Inchi： 1S/C17H22F3N3OS/c18-17(19,20)13-2-4-14(5-3-13)21-16(24)23-8-1-7-22(9-10-23)15-6-11-25-12-15/h2-5,15H,1,6-12H2,(H,21,24)
- InChI Key： XHRVUIIRYWIGGD-UHFFFAOYSA-N
- SMILES： S1CCC(C1)N1CCN(C(NC2C=CC(C(F)(F)F)=CC=2)=O)CCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 455
XLogP3: 3
Topological Polar Surface Area: 60.9

4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6556-6600-2μmol	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	2μmol	$57.0	2023-09-08
Life Chemicals	F6556-6600-5μmol	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	5μmol	$63.0	2023-09-08
Life Chemicals	F6556-6600-10μmol	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	10μmol	$69.0	2023-09-08
Life Chemicals	F6556-6600-20μmol	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	20μmol	$79.0	2023-09-08
Life Chemicals	F6556-6600-1mg	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	1mg	$54.0	2023-09-08
Life Chemicals	F6556-6600-2mg	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	2mg	$59.0	2023-09-08
Life Chemicals	F6556-6600-3mg	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	3mg	$63.0	2023-09-08
Life Chemicals	F6556-6600-4mg	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	4mg	$66.0	2023-09-08
Life Chemicals	F6556-6600-5mg	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	5mg	$69.0	2023-09-08
Life Chemicals	F6556-6600-10mg	4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide	2320468-38-8	10mg	$79.0	2023-09-08